Cas no 17354-79-9 (Propanenitrile,3,3'-[(4-formylphenyl)imino]bis-)

Propanenitrile,3,3'-[(4-formylphenyl)imino]bis- structure
17354-79-9 structure
Product Name:Propanenitrile,3,3'-[(4-formylphenyl)imino]bis-
CAS No:17354-79-9
MF:C13H13N3O
MW:227.261822462082
CID:171364
PubChem ID:87070
Update Time:2025-04-19

Propanenitrile,3,3'-[(4-formylphenyl)imino]bis- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,3,3'-[(4-formylphenyl)imino]bis-
    • 3-[N-(2-cyanoethyl)-4-formylanilino]propanenitrile
    • 3,3'-(4-formyl-phenylazanediyl)-bis-propionitrile
    • 3-[(2-cyanoethyl)(4-formylphenyl)amino]propanenitrile
    • 4-(N,N-Bis(2-cyanoethyl)amino)benzaldehyde
    • 4-[Bis(2-cyanoethyl)amino]benzaldehyde
    • 4-[N,N-Bis(2-cyanoethyl)amino]benzaldehyde
    • 4-N,N-bis(2'-cyanoethyl)aminobenzaldehyde
    • 4-N,N-bis-2'-cyanoethylaminobenzaldehyde
    • 4-NN-bis-2'-cyanoethylaminoben
    • p-(Bis(2-cyanoethyl)amino)benzaldehyde
    • p-[Bis(2-cyanoethyl)amino]benzaldehyde
    • SBB057145
    • 4-(N, N-Dicyanoethylamino) benzaldehyde
    • 4-[N,N-Di(2-cyanoethyl)amino]benzaldehyde
    • 3,3'-(4-formylphenylimino)dipropionitrile
    • 4-(N,N-BIS-(2-CYANOETHYL)-AMINO)-BENZALDEHYDE
    • 3,3'-[(4-formylphenyl)imino]bispropiononitrile
    • EINECS 241-382-0
    • Propanenitrile, 3,3'-[(4-formylphenyl)imino]bis-
    • 3,3/'-[(4-formylphenyl)imino]bispropiononitrile
    • p-Bis(beta-cyanoethyl)aminobenzaldehyde
    • 3,3'-((4-Formylphenyl)azanediyl)dipropanenitrile
    • NSC-166419
    • NS00025698
    • DTXSID7066190
    • Propionitrile, 3,3'-((p-formylphenyl)imino)di-
    • Propanenitrile, 3,3'-((4-formylphenyl)imino)bis-
    • Propanenitrile,3'-[(4-formylphenyl)imino]bis-
    • AKOS003602303
    • p-Bis(.beta.-cyanoethyl)aminobenzaldehyde
    • 17354-79-9
    • Propionitrile,3'-[(p-formylphenyl)imino]di-
    • NSC166419
    • 4-(Bis(2-cyanoethyl)amino)benzaldehyde
    • SCHEMBL4698122
    • NSC 166419
    • 3,3'-((4-Formylphenyl)imino)bispropiononitrile
    • VWILPRABHZNINB-UHFFFAOYSA-N
    • Inchi: 1S/C13H13N3O/c14-7-1-9-16(10-2-8-15)13-5-3-12(11-17)4-6-13/h3-6,11H,1-2,9-10H2
    • InChI Key: VWILPRABHZNINB-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC(=CC=1)N(CCC#N)CCC#N

Computed Properties

  • Exact Mass: 227.10599
  • Monoisotopic Mass: 227.105862
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.9
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.184
  • Boiling Point: 496.2°Cat760mmHg
  • Flash Point: 253.9°C
  • Refractive Index: 1.6
  • PSA: 67.89
  • LogP: 2.13286

Propanenitrile,3,3'-[(4-formylphenyl)imino]bis- Security Information

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